Cas no 10234-66-9 (1-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 10234-66-9
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD20229439
• CID: 822742
• PubChem ID: 10290752
• Update Time: 2025-04-19

1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazol-5(4H)-one
• 1-methyl-2-pyrazolin-5-one
• 1-methyl-5-pyrazolone
• 1-methylpyrazolin-5-one
• 2,4-dihydro-2-methyl-3H-pyrazol-3-one
• 2-methyl-2,4-dihydro-3H-pyrazol-3-one
• 2-methyl-2,4-dihydro-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-2-methyl-
• ACN-000990
• AK128438
• CTK0G7656
• KB-219188
• SureCN125942
• 1-methyl-4,5-dihydro-1H-pyrazol-5-one
• methyl-1h-pyrazol-5(4h)-one
• NNZXDXMEXBYSRF-UHFFFAOYSA-N
• 2-methyl-2,4-dihydropyrazol-3-one
• 0601AA
• NE57326
• ST24038083
• CS-0151202
• AKOS016000947
• 2-methyl-4H-pyrazol-3-one
• 10234-66-9
• MFCD20229439
• EN300-108802
• DTXSID10437803
• O10424
• DB-121865

• MDL： MFCD20229439
• Inchi： 1S/C4H6N2O/c1-6-4(7)2-3-5-6/h3H,2H2,1H3
• InChI Key： NNZXDXMEXBYSRF-UHFFFAOYSA-N
• SMILES： O=C1CC=NN1C

Computed Properties

• Exact Mass: 98.04808
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: -0.6

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-114 ºC
• Boiling Point: 136.9±23.0 ºC (760 Torr),
• Flash Point: 36.6±22.6 ºC,
• Solubility: Soluble (264 g/l) (25 º C),
• PSA: 32.67
• LogP: -0.79220

1-methyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C